potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide

• IUPAC Name: potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide
• InChI: InChI=1S/C6H11BF3.K/c1-3-5-6(4-2)7(8,9)10;/h5H,3-4H2,1-2H3;/q-1;+1/b6-5+
• InChI Key: SSNAXSDQNGIIBT-IPZCTEOASA-N
• Canonical SMILES: [B-](C(=CCC)CC)(F)(F)F.[K+]
• Isomeric SMILES: [B-](/C(=C/CC)/CC)(F)(F)F.[K+]
• Molecular Formula: C6H11BF3K
• Molecular Weight: 190.06 g/mol

Description

The compound with the identifier “potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide” is a chemical substance listed in the PubChem database. It is used in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

The preparation methods for potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide involve specific synthetic routes and reaction conditions. For instance, one method involves the synthesis of a fluorescence detection agent from 4-(diethylamino)benzaldehyde and 2-aminobenzoic acid in a one-step manner . Industrial production methods may vary, but they typically involve large-scale synthesis under controlled conditions to ensure purity and yield.

Chemical Reactions Analysis

potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include phosgene and imidazole under anhydrous conditions . Major products formed from these reactions include imidazolium chloride and other derivatives.

Scientific Research Applications

potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide has a wide range of scientific research applications. It is used in chemistry for the synthesis of peptides and other complex molecules. In biology, it is employed as a reagent for detecting specific biomolecules. In medicine, it may be used in the development of new drugs and therapeutic agents. Industrial applications include its use in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide involves its interaction with specific molecular targets and pathways. For example, it may act as a competitive inhibitor in certain biochemical reactions, binding to active sites on enzymes or receptors and preventing the normal substrate from binding .

Comparison with Similar Compounds

potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide can be compared with other similar compounds, such as carbonyldiimidazole and aminocaproic acid. These compounds share some chemical properties but differ in their specific applications and mechanisms of action. For instance, carbonyldiimidazole is used primarily in peptide synthesis, while aminocaproic acid is an antifibrinolytic agent used to reduce bleeding .